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Compound of Interest

Compound Name: Diethyl diallylmalonate

Cat. No.: B042340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl diallylmalonate is a versatile organic compound with significant applications in

chemical synthesis, particularly as a precursor for various carbocyclic and heterocyclic

structures. A thorough understanding of its solubility in common organic solvents is paramount

for its effective use in reaction design, purification processes, and formulation development.

This technical guide provides a comprehensive overview of the available solubility data for

diethyl diallylmalonate, detailed experimental protocols for its solubility determination and

synthesis, and a visual representation of its synthetic pathway.

Core Data Presentation: Solubility
The solubility of diethyl diallylmalonate is a critical parameter for its handling and application

in a laboratory setting. While extensive quantitative data is limited in publicly available

literature, a compilation of qualitative and the available quantitative information is presented

below. The principle of "like dissolves like" suggests that this ester, with its moderate polarity,

will exhibit good solubility in a range of common organic solvents.
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Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O 0.72 g/L 25

Ethanol C₂H₅OH Soluble Not Specified

Diethyl Ether (C₂H₅)₂O Soluble Not Specified

Chloroform CHCl₃ Soluble Not Specified

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Soluble Not Specified

Methanol CH₃OH Soluble Not Specified

Note: "Soluble" indicates that the sources state solubility without providing specific quantitative

values. Further experimental verification is recommended for precise measurements.

Experimental Protocols
Determination of Solubility
The following is a generalized gravimetric method for determining the solubility of a liquid solute

like diethyl diallylmalonate in an organic solvent. This protocol can be adapted for various

solvents and temperatures to generate precise quantitative data.

Materials:

Diethyl diallylmalonate (high purity)

Selected organic solvents (analytical grade)

Thermostatically controlled shaker or water bath

Analytical balance (readable to ±0.1 mg)

Glass vials with screw caps

Syringe filters (solvent-compatible, e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes
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Evaporating dish or pre-weighed vials

Vacuum oven or desiccator

Procedure:

Equilibration:

Add an excess amount of diethyl diallylmalonate to a series of glass vials.

To each vial, add a known volume (e.g., 5.0 mL) of the selected organic solvent.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure the solution reaches

equilibrium.

Sample Extraction and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow any undissolved solute to settle.

Carefully withdraw a known volume (e.g., 2.0 mL) of the clear supernatant using a pipette.

To avoid transferring any solid particles, it is advisable to use a syringe filter.

Transfer the filtered aliquot to a pre-weighed evaporating dish or vial.

Solvent Evaporation and Quantification:

Carefully evaporate the solvent from the dish or vial. This can be achieved by placing it in

a vacuum oven at a temperature below the boiling point of diethyl diallylmalonate or by

using a gentle stream of inert gas (e.g., nitrogen).

Once the solvent is completely removed, place the dish or vial in a desiccator to cool to

room temperature and to remove any residual moisture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b042340?utm_src=pdf-body
https://www.benchchem.com/product/b042340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh the dish or vial containing the solute residue on an analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved diethyl diallylmalonate by subtracting the initial

weight of the empty dish or vial from the final weight.

The solubility can then be expressed in various units, such as g/100mL or mg/mL, using

the following formula:

Solubility (g/100mL) = (Mass of residue (g) / Volume of aliquot (mL)) * 100

Synthesis of Diethyl Diallylmalonate
The standard laboratory synthesis of diethyl diallylmalonate involves the alkylation of diethyl

malonate with allyl bromide in the presence of a suitable base.

Materials:

Diethyl malonate

Allyl bromide

Sodium ethoxide or Sodium hydride

Anhydrous ethanol or Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser
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Separatory funnel

Rotary evaporator

Procedure using Sodium Ethoxide:

Prepare a solution of sodium ethoxide in anhydrous ethanol in a round-bottom flask

equipped with a magnetic stirrer and a reflux condenser.

Cool the solution to 0-5 °C using an ice bath.

Slowly add diethyl malonate to the stirred sodium ethoxide solution.

After the addition is complete, add allyl bromide dropwise to the reaction mixture,

maintaining the temperature below 10 °C.

Once the addition of allyl bromide is complete, remove the ice bath and allow the reaction

mixture to warm to room temperature. Continue stirring for several hours or until the reaction

is complete (monitored by TLC).

Remove the ethanol under reduced pressure using a rotary evaporator.

To the residue, add water and extract the product with ethyl acetate.

Wash the organic layer with a saturated aqueous NH₄Cl solution and then with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude diethyl diallylmalonate.

The crude product can be further purified by vacuum distillation.

Mandatory Visualizations
The synthesis of diethyl diallylmalonate can be represented as a logical workflow.
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To cite this document: BenchChem. [Solubility Profile of Diethyl Diallylmalonate in Common
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042340#solubility-of-diethyl-diallylmalonate-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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